![molecular formula C20H14N4OS4 B4777549 2-[(3-cyano-4,6-di-2-thienyl-2-pyridinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide](/img/structure/B4777549.png)
2-[(3-cyano-4,6-di-2-thienyl-2-pyridinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to the one often involves multi-step chemical reactions that start from basic heterocyclic frameworks. For example, Zhou Bing-se (2013) discusses the synthesis of novel N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds starting from 2-chloronicotinonitrile, showcasing the complex nature of synthesizing such compounds and their derivatives, which sometimes exhibit antifungal and insecticidal activities [Zhou Bing-se, 2013].
Molecular Structure Analysis
The molecular structure of compounds like "2-[(3-cyano-4,6-di-2-thienyl-2-pyridinyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide" is typically confirmed through spectroscopic methods such as 1H NMR, 13C NMR, IR, and mass spectrometry (MS). These techniques provide detailed insights into the arrangement of atoms within the molecule and the nature of its functional groups [Zhou Bing-se, 2013].
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by their functional groups and the electronic nature of the heterocycles present in their structure. Studies have shown that these compounds can undergo various chemical reactions, leading to the formation of a diverse array of heterocyclic derivatives with potential biological activities [H. Shams et al., 2010].
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments and for their application in synthesis and drug formulation. However, specific details on the physical properties of "this compound" are not provided in the available literature.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other molecules, play a significant role in determining the compound's applications. For instance, the presence of the thioacetamide group in similar compounds contributes to their reactivity towards nucleophiles and electrophiles, which is essential for further chemical modifications and applications in synthesis [V. Dotsenko et al., 2019].
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is part of a collection of rare and unique chemicals provided to early discovery researchers
Mode of Action
Compounds with similar structures have been used in the design and synthesis of donor-acceptor (d-a) copolymers . These copolymers exhibit good thermal stability and a low band-gap, suggesting that this compound may interact with its targets in a similar manner .
Biochemical Pathways
Related compounds have been used in the development of photovoltaic polymers, suggesting potential involvement in energy transfer pathways .
Pharmacokinetics
As a chemical provided to early discovery researchers, further studies are needed to outline its pharmacokinetic properties and their impact on bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Similar compounds have been used in the development of photovoltaic polymers, suggesting potential applications in energy conversion .
Action Environment
Similar compounds have demonstrated good thermal stability, suggesting that this compound may also be stable under a range of environmental conditions .
properties
IUPAC Name |
2-(3-cyano-4,6-dithiophen-2-ylpyridin-2-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4OS4/c1-12-10-29-20(22-12)24-18(25)11-28-19-14(9-21)13(16-4-2-6-26-16)8-15(23-19)17-5-3-7-27-17/h2-8,10H,11H2,1H3,(H,22,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXDMNSUJVSDUQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CS3)C4=CC=CS4)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4OS4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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